2-Penten-4-ynal,5-(dimethylamino)-(9CI)
Description
2-Penten-4-ynal,5-(dimethylamino)-(9CI) (CAS: 340041-93-2) is an aliphatic aldehyde containing a conjugated enyne (C≡C) system and a dimethylamino (-N(CH₃)₂) substituent at position 5. Its molecular formula is C₇H₉NO, with an average molecular mass of 123.16 g/mol (calculated based on structural analogs). The compound’s structure features:
- Aldehyde group at position 2.
- Triple bond between positions 4 and 5.
- Dimethylamino group at position 5.
This unique combination of functional groups makes it a candidate for organic synthesis, particularly in reactions involving nucleophilic addition (aldehyde), cycloadditions (enyne system), and amine-mediated catalysis.
Properties
CAS No. |
168033-12-3 |
|---|---|
Molecular Formula |
C7H9NO |
Molecular Weight |
123.155 |
IUPAC Name |
5-(dimethylamino)pent-2-en-4-ynal |
InChI |
InChI=1S/C7H9NO/c1-8(2)6-4-3-5-7-9/h3,5,7H,1-2H3 |
InChI Key |
LNIQKVKXLYXLAU-UHFFFAOYSA-N |
SMILES |
CN(C)C#CC=CC=O |
Synonyms |
2-Penten-4-ynal,5-(dimethylamino)-(9CI) |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Functional Group and Reactivity Analysis
Key Observations:
- Aldehyde vs. Ester/Amino Groups: The aldehyde in 2-Penten-4-ynal enables nucleophilic additions (e.g., Grignard reactions), whereas esters (e.g., benzoic acid derivatives) are more stable and suited for polymerization or labeling .
- Enyne System vs. Aromatic Rings : The triple bond in 2-Penten-4-ynal enhances reactivity in cycloadditions compared to aromatic systems (e.g., pyrimidines), which rely on π-π stacking for bioactivity .
- Dimethylamino Substituent: This group increases solubility in polar solvents and may modulate electronic effects (e.g., in 5-(dimethylamino)pentanal, it stabilizes intermediates via resonance ).
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